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Compound of Interest

Compound Name: Liranaftate

Cat. No.: B1674862 Get Quote

Essential guidance for the safe and compliant disposal of Liranaftate, ensuring the protection

of personnel and the environment.

This document provides detailed procedures for the proper disposal of Liranaftate, a

thiocarbamate antifungal agent. The information is tailored for researchers, scientists, and drug

development professionals working in a laboratory setting. Adherence to these guidelines is

crucial for maintaining a safe laboratory environment and ensuring compliance with

pharmaceutical waste regulations.

Immediate Safety and Handling Precautions
Liranaftate is known to cause skin and eye irritation and may elicit an allergic skin reaction.[1]

Always handle Liranaftate with appropriate personal protective equipment (PPE), including

gloves, eye protection, and a lab coat. In case of contact, wash the affected area with soap and

water. If eye irritation persists, seek medical advice.[1]

Liranaftate Waste Classification
Based on available data, Liranaftate does not meet the criteria for a characteristic hazardous

waste under the Resource Conservation and Recovery Act (RCRA) for ignitability. However, a

definitive classification for corrosivity, reactivity, or toxicity cannot be conclusively made without

specific testing data. Therefore, it is recommended to manage Liranaftate waste as a non-

hazardous pharmaceutical waste, unless otherwise specified by your institution's

Environmental Health and Safety (EHS) department or local regulations.
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RCRA Characteristic Threshold Liranaftate Data
Hazardous Waste

Classification

Ignitability (D001)
Flash Point < 60°C

(140°F)
233.5°C[2][3] No

Corrosivity (D002) pH ≤ 2 or ≥ 12.5

Very low water

solubility (0.10 mg/L)

prevents meaningful

pH measurement of

an aqueous solution.

[4]

Inconclusive, but

unlikely

Reactivity (D003)

Unstable, reacts

violently with water,

etc.

No data available to

suggest reactivity.

Inconclusive, but

unlikely

Toxicity (D004-D043)

Exceeds specific

concentration limits in

a TCLP test.

No TCLP data

available.
Inconclusive

Step-by-Step Disposal Procedures
The following procedures are recommended for the disposal of Liranaftate from a laboratory

setting.

1. Unused or Expired Liranaftate (Pure Compound):

Do not dispose of Liranaftate down the drain or in the regular trash.

Collect the solid Liranaftate waste in a clearly labeled, sealed container. The label should

include "Liranaftate Waste" and the date.

Store the waste container in a designated satellite accumulation area for chemical waste.

Arrange for pickup and disposal through your institution's EHS department or a licensed

pharmaceutical waste contractor. The recommended final disposal method is incineration at

an approved waste disposal plant.
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2. Contaminated Labware (e.g., gloves, weighing paper, pipette tips):

Collect all solid labware that has come into direct contact with Liranaftate in a designated,

sealed waste bag or container.

Label the container as "Liranaftate Contaminated Debris."

Dispose of the container through your institution's chemical or pharmaceutical waste stream.

3. Liranaftate Solutions (in organic solvents):

Collect the Liranaftate solution in a compatible, sealed, and properly labeled waste

container.

The label must clearly identify the solvent(s) and indicate the presence of Liranaftate.

Segregate halogenated and non-halogenated solvent waste if required by your institution.

Dispose of the container through your institution's hazardous waste program.

4. Empty Liranaftate Containers:

Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste, as described for Liranaftate solutions.

Deface or remove the original label from the rinsed container.

The rinsed container can then typically be disposed of as non-hazardous laboratory glass or

plastic waste, in accordance with your institution's policies.

Experimental Protocols
Currently, there are no established and validated experimental protocols for the in-lab

degradation or inactivation of Liranaftate waste. Therefore, on-site treatment is not

recommended. The most appropriate and compliant method of disposal is through a certified

pharmaceutical waste management vendor who will utilize high-temperature incineration.
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Liranaftate Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Liranaftate waste in a laboratory setting.

Start: Liranaftate Waste Generated

Identify Waste Type

Pure or Expired Liranaftate (Solid)

Solid

Contaminated Labware (Gloves, etc.)

Solid Labware

Liranaftate in Organic Solvent

Liquid

Empty Liranaftate Container

Empty Packaging

Collect in a labeled, sealed container for non-hazardous pharmaceutical waste.

Collect in a labeled, sealed container for chemical waste.

Collect in a labeled, sealed hazardous waste container (segregate solvents if needed).

Triple-rinse with a suitable solvent.

Arrange for disposal via Institutional EHS / Licensed Waste Contractor (Incineration).

Collect rinsate as hazardous waste. Dispose of defaced, rinsed container as non-hazardous lab waste.

Click to download full resolution via product page

Caption: Liranaftate Waste Disposal Workflow

Disclaimer: The information provided is based on currently available data. It is the responsibility

of the waste generator to ensure compliance with all applicable federal, state, and local
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regulations. Always consult your institution's Environmental Health and Safety department for

specific guidance on pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

